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Compound of Interest

Compound Name: Bay 59-3074

Cat. No.: B1667816 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical compounds are paramount for laboratory safety and environmental

protection. This document provides a comprehensive, step-by-step guide for the proper

disposal of Bay 59-3074, a selective cannabinoid CB1/CB2 receptor partial agonist. Adherence

to these procedures is critical for ensuring a safe laboratory environment and compliance with

regulatory standards.

Compound Information
Below is a summary of key information for Bay 59-3074:

Property Value

Chemical Name
3-[2-cyano-3-(trifluoromethyl)phenoxy]phenyl-

4,4,4-trifluoro-1-butanesulfonate

CAS Number 406205-74-1

Molecular Formula C₁₈H₁₃F₆NO₄S

Appearance Crystalline solid

Primary Hazard
To be considered hazardous until further

information is available.[1]

Storage Store at -20°C.[1]
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Disposal Principles
The primary principle for the disposal of Bay 59-3074 is that it should not be discarded in the

regular trash or poured down the drain.[2] As an investigational drug and chemical compound,

it must be treated as hazardous waste and disposed of through a licensed environmental

management vendor.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe and compliant disposal of Bay
59-3074.

Waste Identification and Segregation
Characterize the Waste: All waste containing Bay 59-3074, including pure compound,

contaminated labware (e.g., vials, pipette tips, gloves), and solutions, must be classified as

hazardous waste.

Segregate Waste Streams: Do not mix Bay 59-3074 waste with other waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) office. Keep

it separate from non-hazardous and biohazardous waste.

Containerization
Select a Compatible Container: Use a container that is chemically compatible with Bay 59-
3074 and any solvents used. A high-density polyethylene (HDPE) or glass container with a

secure, leak-proof lid is generally suitable.[3]

Original Containers: Whenever possible, dispose of the compound in its original container.[3]

Labeling
Proper labeling of hazardous waste is a critical regulatory requirement. The label must be

legible, durable, and clearly visible.[4]

Affix a "Hazardous Waste" Label: As soon as the first particle of waste is placed in the

container, it must be labeled with the words "Hazardous Waste".[4][5][6]
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Complete the Label Information: The label must include the following information[3][7][8]:

The words "Hazardous Waste"

Generator's Name and Address (Your institution and department)

Accumulation Start Date (The date the first waste was added to the container)

Chemical Contents: List "Bay 59-3074" and any other chemical constituents by their full

names (no abbreviations).[3]

Hazard Characteristics (e.g., Toxic)

Physical State (e.g., Solid, Liquid)

Storage
Satellite Accumulation Area (SAA): Store the labeled hazardous waste container in a

designated Satellite Accumulation Area (SAA).[3] This area should be at or near the point of

generation and under the control of the laboratory personnel.

Secondary Containment: It is best practice to place the waste container in a secondary

containment bin to prevent spills.

Secure Storage: The SAA should be in a location that is secure and away from general

laboratory traffic.

Request for Disposal
Contact EHS: When the container is full or you are ready for disposal, contact your

institution's Environmental Health and Safety (EHS) office to arrange for a pickup.[3]

Waste Pickup Request: Follow your institution's specific procedures for requesting a

hazardous waste pickup, which may involve an online form or a direct call to the EHS

department.[3]

Manifest Tracking: For off-site transport, a hazardous waste manifest will be used to track the

waste from your facility to the final disposal site.[7][9]
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Bay 59-3074.

Bay 59-3074 Disposal Workflow

Waste Generation & Segregation

Containerization & Labeling

Storage & Pickup

Final Disposition

Identify Bay 59-3074 Waste

Segregate from other waste streams

Select Compatible Container

Affix 'Hazardous Waste' Label

Complete Label Information

Store in Satellite Accumulation Area (SAA)

Request Disposal from EHS

Waste collected by authorized personnel

Transport to licensed disposal facility

Incineration
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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